5-amino-N-(3-bromo-4-methoxyphenyl)-2-methoxybenzenesulfonamide

• IUPAC Name: 5-amino-N-(3-bromo-4-methoxyphenyl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C14H15BrN2O4S/c1-20-12-6-4-10(8-11(12)15)17-22(18,19)14-7-9(16)3-5-13(14)21-2/h3-8,17H,16H2,1-2H3
• InChI Key: AEAUSIDVJOZKDB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N)S(=O)(=O)NC2=CC(=C(C=C2)OC)Br
• Molecular Formula: C14H15BrN2O4S
• Molecular Weight: 387.25 g/mol

Description

5-amino-N-(3-bromo-4-methoxyphenyl)-2-methoxybenzenesulfonamide (referred to as compound X) is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of compound X is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting certain enzymes and signaling pathways in the body.
Biochemical and physiological effects:
Compound X has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the activity of certain enzymes involved in the progression of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using compound X in lab experiments is its potent therapeutic effects. However, it can be difficult to work with due to its low solubility in water and other solvents. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on compound X. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand its mechanism of action and potential side effects. Further studies could also explore the use of compound X in combination with other drugs for enhanced therapeutic effects.

Synthesis Methods

The synthesis of compound X involves the reaction of 3-bromo-4-methoxyaniline with 2-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting compound is then treated with ammonia to yield the final product, compound X.

Scientific Research Applications

Compound X has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.